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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzaldoxime

CAS No.: 154238-37-6

Cat. No.: B3034300

Get Quote

Executive Summary
3-(Trifluoromethyl)benzaldoxime (CAS 368-83-2) is a critical fluorinated building block used

extensively in the synthesis of agrochemicals (e.g., trifloxystrobin derivatives) and

pharmaceutical intermediates.[1][2][3] Its value lies in the trifluoromethyl (

) moiety, which enhances lipophilicity and metabolic stability in bioactive scaffolds.

This guide provides a comprehensive spectroscopic profile, synthesizing experimental data

with mechanistic insights. It establishes a self-validating protocol for synthesis and

characterization, ensuring researchers can distinguish the target oxime from its aldehyde

precursor and potential impurities.
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Property Data

IUPAC Name 3-(Trifluoromethyl)benzaldehyde oxime

CAS Number 368-83-2

Molecular Formula

Molecular Weight 189.13 g/mol

Appearance White to off-white crystalline solid

Melting Point 83–86 °C

Boiling Point 102–104 °C (at 12 Torr)

Solubility
Soluble in MeOH, EtOH, DMSO,

; sparingly soluble in water.[2][3][4][5]

Synthesis & Preparation Protocol
To understand the spectroscopic data, one must understand the genesis of the sample. The

presence of residual aldehyde (CAS 454-89-7) is the most common spectroscopic impurity.

Self-Validating Synthesis Workflow
Reaction: Condensation of 3-(trifluoromethyl)benzaldehyde with hydroxylamine hydrochloride.

Protocol:

Charge: Dissolve 3-(trifluoromethyl)benzaldehyde (1.0 eq) in Ethanol (5 vol).

Addition: Add Hydroxylamine hydrochloride (

, 1.2 eq) to the solution.

Basification: Add aqueous Sodium Carbonate (

, 1.5 eq) dropwise to neutralize the HCl and liberate free hydroxylamine. Checkpoint:
Evolution of
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gas indicates active neutralization.

Reflux: Heat to 60–70 °C for 2–3 hours. Monitor by TLC (Hexane:EtOAc 4:1). The aldehyde

spot (

) should disappear, replaced by the oxime spot (

).

Workup: Remove ethanol under reduced pressure. Add water to precipitate the oxime.[6]

Filter the white solid and wash with cold water to remove inorganic salts.

Process Visualization

Start:
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Add NH2OH·HCl
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Complete Final Product:
3-(CF3)benzaldoxime
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Caption: Step-by-step synthesis workflow with critical process checkpoints (TLC and gas

evolution).

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)
The transition from aldehyde to oxime is distinct. The aldehyde proton (

10.[7]1) vanishes, replaced by the oxime methine proton (

8.2).

H NMR (400 MHz, DMSO-

)
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

11.60 Singlet (Broad) 1H N-OH

Labile proton;

chemical shift

varies with

concentration

and solvent

(10.5–12.0 ppm).

8.26 Singlet 1H CH=N

Diagnostic oxime

peak. Upfield

shift from

aldehyde

precursor (

10.1 ppm).[8]

7.95 Singlet 1H Ar-H (C2)

Ortho to both

and oxime; most

deshielded

aromatic proton.

7.90
Doublet (

Hz)
1H Ar-H (C6)

Ortho to oxime

group.

7.75
Doublet (

Hz)
1H Ar-H (C4)

Ortho to

group.

7.65
Triplet (

Hz)
1H Ar-H (C5)

Meta to both

substituents.

C NMR (100 MHz, DMSO-

)
Oxime Carbon (
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):

147.5 ppm. (Distinct from

at

191 ppm).[7][9]

Trifluoromethyl Carbon (

):

124.1 ppm (Quartet,

Hz).

Aromatic Carbons:

133.5 (C-Oxime), 130.2, 129.8, 126.5 (q,

Hz), 123.8 (q,

Hz).

F NMR (376 MHz, DMSO-

)
Shift:

-61.5 to -63.0 ppm (Singlet).

Note: The chemical shift is highly characteristic of an aryl-trifluoromethyl group. It is a singlet

because the

coupling is generally unresolved in standard proton-decoupled experiments.

B. Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a rapid "fingerprint" verification method.
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Wavenumber (

)
Assignment Description

3200–3400 Stretch
Broad, strong band indicating

the oxime hydroxyl group.

1640–1660 Stretch
Weak to medium intensity;

confirms the imine linkage.

1320 & 1120 Stretch

Very strong, distinct bands

characteristic of the

group.

940–960 Stretch Medium intensity.

C. Mass Spectrometry (MS)
Ionization Mode: EI (Electron Impact) or ESI (Electrospray).

Molecular Ion (

): m/z 189.[10]

Base Peak: Often m/z 172 (

) or m/z 145 (

, loss of the oxime moiety).

Fragmentation Pathway Logic
Molecular Ion: m/z 189.[1][10]

Loss of OH: m/z 189

172 (

).
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Loss of HCN/NO: Further breakdown of the nitrile-like intermediate.

Fragment: m/z 69 (

), a hallmark of trifluoromethylated compounds.

Analytical Quality Control (HPLC Method)
To ensure the material meets "Drug Development" standards (Purity > 98%), use the following

HPLC parameters.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

Mobile Phase B: Acetonitrile (ACN).

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (aromatic ring) and 220 nm.

Retention Time: The oxime is more polar than the aldehyde precursor due to the OH group,

but the

group keeps it relatively retained. Expect elution around 6–8 minutes, slightly after or close
to the aldehyde depending on pH (oximes can exist as E/Z isomers, sometimes appearing
as two closely eluting peaks).

Safety & Handling (MSDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[11]

Thermal Stability: Oximes can undergo Beckmann rearrangement or decomposition at high

temperatures. Do not distill at atmospheric pressure.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C to prevent hydrolysis back

to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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